Cas no 536706-49-7 (N-(2,4-dimethylphenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide
• CAS No: 536706-49-7
• Molecular Formula: C₂₇H₂₄N₄O₃S
• Molecular Weight: 484.569464683533
• CID: 6251851
• PubChem ID: 4174481

N-(2,4-dimethylphenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide
• 536706-49-7
• N-(2,4-dimethylphenyl)-2-((3-(3-methoxyphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide
• N-(2,4-dimethylphenyl)-2-{[3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide
• F0580-0402
• AKOS002052608
• EU-0022247
• N-(2,4-dimethylphenyl)-2-[[3-(3-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide
• Oprea1_558796

• InChIKey： AGDZEDBQMTVMLF-UHFFFAOYSA-N
• Inchi： 1S/C27H24N4O3S/c1-16-11-12-21(17(2)13-16)28-23(32)15-35-27-30-24-20-9-4-5-10-22(20)29-25(24)26(33)31(27)18-7-6-8-19(14-18)34-3/h4-14,29H,15H2,1-3H3,(H,28,32)
• SMILES： S(CC(NC1C=CC(C)=CC=1C)=O)C1=NC2C3C=CC=CC=3NC=2C(N1C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 484.15691181g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 484.15691181g/mol
• Heavy Atom Count: 35
• Complexity: 822
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines